Cas no 6258-45-3 (1,3-Dioxane-4,6-dione, 5-[(3-methoxyphenyl)methylene]-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-[(3-methoxyphenyl)methylene]-2,2-dimethyl-
• CAS No: 6258-45-3
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 439152
• PubChem ID: 367159
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 5-[(3-methoxyphenyl)methylene]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(3-methoxyphenyl)methylene]-2,2-dimethyl-
• 5-[(3-methoxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC-636628
• DTXSID10327174
• 6258-45-3
• 5-(3-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC636628
• 5-[(3-methoxyphenyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C14H14O5/c1-14(2)18-12(15)11(13(16)19-14)8-9-5-4-6-10(7-9)17-3/h4-8H,1-3H3
• InChI Key： UDVFFPCSFPCKQE-UHFFFAOYSA-N
• SMILES： O1C(/C(=C\C2C=CC=C(C=2)OC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83